Cas no 899750-58-4 (N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899750-58-4
• MF: C₂₂H₂₁F₂N₃O₂
• MW: 397.417852163315
• CID: 5487947
• Update Time: 2025-07-15

N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H21F2N3O2/c1-2-29-16-10-8-15(9-11-16)21-19-7-4-12-26(19)13-14-27(21)22(28)25-20-17(23)5-3-6-18(20)24/h3-12,21H,2,13-14H2,1H3,(H,25,28)
• InChI Key： ABRJLFMBUJXGIQ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=C(F)C=CC=C1F)=O)C2C1=CC=C(OCC)C=C1

Additional information on N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899750-58-4)

The compound N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide, identified by its CAS No. 899750-58-4, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrrolopyrazine derivatives, which are increasingly gaining attention in pharmaceutical and agrochemical research due to their versatile biological activities. The presence of both difluorophenyl and ethoxyphenyl moieties in its structure enhances its potential for selective interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for heterocyclic compounds like N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, given the growing focus on targeted therapies for chronic diseases. The compound's CAS No. 899750-58-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

The synthesis of N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization strategies. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for drug-likeness assessments. Additionally, the compound's solubility and stability under physiological conditions are key parameters being evaluated in preclinical studies.

From an industrial perspective, CAS No. 899750-58-4 is often discussed in the context of patent literature and intellectual property, as companies explore its commercial potential. The rise of AI-driven drug discovery has further amplified interest in such compounds, with machine learning models predicting their bioactivity and toxicity profiles. This aligns with the broader trend of computational chemistry accelerating the identification of novel therapeutic candidates.

Environmental and regulatory considerations also play a role in the discourse around N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide. Its biodegradability and ecotoxicological impact are under scrutiny, especially as sustainability becomes a priority in chemical manufacturing. These factors contribute to its classification as a high-value intermediate in green chemistry initiatives.

In summary, N-(2,6-difluorophenyl)-1-(4-ethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899750-58-4) represents a compelling case study at the intersection of organic synthesis, drug development, and sustainable innovation. Its multifaceted applications and research-driven demand underscore its significance in contemporary scientific and industrial landscapes.